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Compound of Interest

Compound Name: C.I. Acid yellow 172

Cat. No.: B098299 Get Quote

Essential Safety and Handling Guide for C.I. Acid
Yellow 172
This guide provides crucial safety and logistical information for the handling and disposal of C.I.
Acid Yellow 172, tailored for researchers, scientists, and drug development professionals. The

following procedural steps will ensure safe laboratory practices when working with this acidic

dye.

Understanding the Hazards
C.I. Acid Yellow 172, as an acidic dye, presents primary hazards through the inhalation of

airborne particles and direct contact with skin and eyes.[1] When in powdered form, minimizing

dust generation is critical. The substance may cause irritation to the skin, eyes, and respiratory

tract.[2]

Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is essential to minimize exposure.

The following table summarizes the recommended PPE for handling C.I. Acid Yellow 172.
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Protection Type Recommended Equipment Specifications & Rationale

Respiratory Protection
NIOSH-approved particulate

respirator

Essential when handling the

dye in its powdered form to

prevent inhalation of dust

particles.[1]

Eye and Face Protection

Chemical safety goggles with

side-shields or a full-face

shield

Protects against dust particles

and potential splashes of dye

solutions.[1][3] A face shield

should be worn over goggles

for maximum protection.[4]

Hand Protection Chemically resistant gloves

Nitrile or butyl rubber gloves

are recommended to prevent

skin contact.[1][5] Gloves

should be inspected before

use.[3]

Body Protection
Laboratory coat or chemical-

resistant apron/suit

A lab coat should be worn to

protect clothing and prevent

skin exposure.[1] For larger

quantities or splash risks, a

chemical-resistant suit made of

PVC or neoprene with sealed

seams is advisable.[5]

Foot Protection Chemical-resistant boots

Recommended when cleaning

up spills to provide extra

protection against acids and

solvents.[4]

Quantitative Safety Data
Specific quantitative data for C.I. Acid Yellow 172 is limited. The information below is based on

general knowledge of similar acid dyes and should be used as a guideline.
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Parameter Value/Recommendation Source

CAS Number
6359-98-4 (for C.I. Acid Yellow

17)
[6]

Physical State Yellow Powder [3]

pH of Solution Acidic [1]

Incompatibility

Strong oxidizing agents, strong

reducing agents, acids, and

alkalies.[1][2][7]

Exposure Limits (General)

Follow general guidelines for

nuisance dust, such as

OSHA's PEL of 15 mg/m³ (total

dust) and 5 mg/m³ (respirable

fraction), until specific data is

available.

[1]

Operational and Disposal Plans
Safe Handling Protocol
Adherence to a strict operational protocol is crucial for minimizing risks.

Ventilation: Always handle C.I. Acid Yellow 172 in a well-ventilated area, preferably within a

chemical fume hood.[6][8]

Preventing Dust and Static: Use equipment and techniques that minimize dust generation.[2]

Employ non-sparking tools and take precautionary measures against static discharge.[3][6]

Equipment: Ensure all equipment used is dedicated to dye work and not used for food

preparation.[9]

Storage: Store the container tightly closed in a dry, cool, and well-ventilated place, away from

incompatible materials and foodstuffs.[3][8]

Step-by-Step Disposal Plan
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Proper disposal is critical for laboratory safety and environmental compliance.

Waste Segregation:

Solid Waste: Carefully sweep or vacuum solid C.I. Acid Yellow 172 powder and

contaminated materials (e.g., weighing paper, gloves). Avoid creating dust. Place the

collected waste into a designated, clearly labeled, and sealed container for hazardous

waste.[6][10]

Liquid Waste: Collect aqueous solutions of the dye in a designated, labeled hazardous

waste container. Do not dispose of this waste down the drain.[11]

Container Labeling: Ensure all waste containers are appropriately labeled with the chemical

name and associated hazards.

Disposal Route: Dispose of the hazardous waste through your institution's environmental

health and safety (EHS) office or a licensed chemical waste disposal company.[12] Do not

pour onto the ground or into public sewer systems.[6]

Emergency Procedures: First Aid
In the event of exposure, immediate action is necessary.
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Exposure Route First Aid Measures

Inhalation
Move the individual to fresh air. If breathing is

difficult, seek medical attention.[1][3]

Skin Contact

Remove contaminated clothing immediately.

Wash the affected area thoroughly with soap

and plenty of water.[3][7] Consult a physician if

irritation persists.[7]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, removing contact lenses if

present and easy to do.[1][7] Seek medical

attention.[1]

Ingestion
Do not induce vomiting. Rinse mouth with water

and seek immediate medical attention.[1][3]
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Caption: Workflow for the safe handling and disposal of C.I. Acid Yellow 172.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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